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Compound of Interest

Compound Name: 4-Bromo-7-azaindole

Cat. No.: B105606 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

management of chemical waste is not just a regulatory hurdle, but a cornerstone of a safe and

efficient laboratory environment. This guide provides essential, step-by-step procedures for the

safe disposal of 4-Bromo-7-azaindole, a halogenated heterocyclic compound frequently used

in the synthesis of kinase inhibitors and other biologically active molecules. Adherence to these

protocols is critical to ensure the safety of laboratory personnel and to maintain environmental

compliance.

Hazard Profile of 4-Bromo-7-azaindole
Understanding the hazards associated with 4-Bromo-7-azaindole is the first step in its safe

handling and disposal. According to safety data sheets (SDS), this compound presents the

following risks:

Acute Toxicity: Toxic if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Damage: Causes serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Given these hazards, it is imperative to treat 4-Bromo-7-azaindole as a hazardous waste and

follow stringent disposal protocols.
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Step-by-Step Disposal Protocol for 4-Bromo-7-azaindole
The following protocol outlines the necessary steps for the proper disposal of 4-Bromo-7-
azaindole waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Identify as Hazardous Waste: All waste containing 4-Bromo-7-azaindole must be classified

as hazardous waste.

Segregate Halogenated Waste: As a brominated organic compound, it must be segregated

into a dedicated "halogenated organic waste" stream.[4][5] Never mix halogenated waste

with non-halogenated organic waste, as this can complicate and increase the cost of

disposal.[4] Do not mix with other incompatible waste types such as acids, bases, or

oxidizers.[4][5]

2. Waste Accumulation and Labeling:

Use Appropriate Containers: Collect waste in a designated, leak-proof container that is in

good condition and has a secure, tight-fitting lid.[4][6] Polyethylene containers are often

recommended for halogenated solvent waste.[7]

Proper Labeling: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.[4] The label must include:

The words "Hazardous Waste"

The full chemical name: "4-Bromo-7-azaindole" and any other constituents of the waste

mixture with their approximate percentages.

The specific hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

The name and contact information of the generating researcher or lab.

3. Storage in a Satellite Accumulation Area (SAA):
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Designated Storage: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation.[8][9]

Secondary Containment: The SAA must have secondary containment, such as a chemically

resistant tub, to contain any potential leaks or spills.[4][6]

Storage Conditions: Keep the storage area cool, well-ventilated, and away from sources of

ignition, direct sunlight, and incompatible materials.[4]

Container Management: Keep the waste container closed at all times, except when adding

waste.[6][8][9] Do not overfill the container; leave at least 5% of headspace to allow for

expansion.[4]

4. Requesting Waste Pickup and Disposal:

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting hazardous waste pickup. This is typically managed by the Environmental Health

and Safety (EHS) department.

Do Not Dispose via Sink or Trash: Under no circumstances should 4-Bromo-7-azaindole or

its containers be disposed of down the drain or in the regular trash.[6]

Empty Containers: Even empty containers that held 4-Bromo-7-azaindole must be treated

as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.[10]

5. Spill Management:

Immediate Action: In the event of a spill, ensure the area is well-ventilated, preferably within

a chemical fume hood.[4]

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.[4]

Cleanup: Carefully collect the absorbed material and any contaminated debris into a sealed,

leak-proof container.[4]
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Labeling and Disposal: Label the container as "Spill Debris" containing 4-Bromo-7-
azaindole and manage it as hazardous waste.[4] For large spills, evacuate the area and

contact your institution's EHS department immediately.

Quantitative Data Summary
The following table summarizes key data for the safe handling and disposal of 4-Bromo-7-
azaindole.
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Parameter Value/Information Source(s)

CAS Number 348640-06-2 [1][11][12]

Molecular Formula C₇H₅BrN₂ [1][11]

Hazard Classifications

Acute Toxicity 3 (Oral), Skin

Irritant 2, Eye Damage 1,

STOT SE 3

[1][2]

EPA Waste Code

Not specifically listed. Must be

determined by the generator in

consultation with EHS. Likely

to be classified as a

halogenated organic waste

(e.g., F002 if a spent solvent)

or based on characteristics.

[8]

European Waste Catalogue

Code

Not specifically listed. Must be

determined based on the

process generating the waste.

A common code for laboratory

chemical waste is from the 16

05 series (gases in pressure

containers and discarded

chemicals).

[1][5]

Recommended Waste

Container

Chemically resistant, leak-

proof container with a secure

lid (e.g., polyethylene).

[6][7]

Storage Limit in SAA

Do not exceed 55 gallons of

hazardous waste or 1 quart of

acutely toxic waste. Check

institutional guidelines.

[8][9]

Experimental Protocols
As specific, peer-reviewed experimental protocols for the chemical deactivation of 4-Bromo-7-
azaindole at a laboratory scale are not readily available, the standard and mandatory protocol
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is its disposal as hazardous waste through a licensed facility. Any attempt to neutralize or

deactivate this compound in the lab without a validated procedure could result in uncontrolled

reactions and the generation of other hazardous byproducts. The established and regulated

protocol is therefore the segregation, labeling, and professional disposal outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

containing 4-Bromo-7-azaindole.
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Disposal Workflow for 4-Bromo-7-azaindole

Waste Generation
(4-Bromo-7-azaindole)

Is this waste mixed with
non-halogenated organics?

Segregate into
Halogenated Waste Stream

No

STOP!
Consult EHS for proper

segregation and disposal.

Yes

Collect in a labeled,
sealed, and appropriate

waste container.

Store in designated SAA
with secondary containment.

Is container full or
accumulation time limit reached?

Request waste pickup
from EHS.

Yes

Continue to accumulate
waste safely.

No

Click to download full resolution via product page

Caption: Decision workflow for 4-Bromo-7-azaindole waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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